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Compound of Interest

Compound Name: Benzylidene bismethacrylate

Cat. No.: B15175744 Get Quote

A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

The term "benzylidene bismethacrylate" does not refer to a standardized chemical compound

with a unique CAS number. Instead, it describes a class of molecules that incorporate a

benzylidene functional group within a dimethacrylate monomer structure. These monomers are

of significant interest in the development of dental resins, composites, and other biomaterials

due to their potential to offer enhanced mechanical properties and biocompatibility. This guide

focuses on a representative and well-documented example of this class: 4,4'-(alpha-

methylbenzylidene)-bis(2'-hydroxy-3'-methacryloyloxy-propoxy)benzene (4,4'-AMBHMB),

providing a comprehensive overview of its chemical identity, synthesis, and properties.

Chemical Identifiers and Properties
Due to the non-specific nature of the term "benzylidene bismethacrylate," a single set of

chemical identifiers is not applicable. However, for the representative compound 4,4'-

AMBHMB, the following identifiers and properties have been characterized. For comparison,

data for the widely used dental resin monomer, Bisphenol A diglycidyl ether dimethacrylate

(Bis-GMA)[1], is also provided.
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Chemical Identifier

4,4'-(alpha-
methylbenzylidene)-bis(2'-
hydroxy-3'-
methacryloyloxy-
propoxy)benzene (4,4'-
AMBHMB)

Bisphenol A diglycidyl
ether dimethacrylate (Bis-
GMA)

IUPAC Name

[2-hydroxy-3-[4-[2-[4-[2-

hydroxy-3-(2-methylprop-2-

enoyloxy)propoxy]phenyl]prop

an-2-yl]phenoxy]propyl] 2-

methylprop-2-enoate[1]

CAS Number Not explicitly found in searches 1565-94-2[1]

Molecular Formula C29H36O8 (for Bis-GMA)[1] C29H36O8[1]

Molecular Weight Higher than Bis-GMA 512.6 g/mol [1]

SMILES String Not explicitly found in searches

CC(C)

(C1=CC=C(C=C1)OCC(O)CO

C(=O)C(=C)C)C2=CC=C(C=C

2)OCC(O)COC(=O)C(=C)C

PubChem CID Not explicitly found in searches 15284[1]

Synthesis of 4,4'-(alpha-methylbenzylidene)-bis(2'-
hydroxy-3'-methacryloyloxy-propoxy)benzene (4,4'-
AMBHMB)
The synthesis of 4,4'-AMBHMB is a multi-step process that typically involves the reaction of a

bisphenol precursor with an epoxy-containing methacrylate, such as glycidyl methacrylate.

While a detailed, step-by-step protocol is proprietary to the research that developed it, the

general synthetic pathway can be outlined as follows:

Synthesis of the Bisphenol Precursor: The synthesis starts with the acid-catalyzed

condensation of phenol with acetophenone to produce 4,4'-(alpha-

methylbenzylidene)bisphenol.
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Epoxidation: The resulting bisphenol is then reacted with an excess of epichlorohydrin in the

presence of a base, such as sodium hydroxide, to form the diglycidyl ether of 4,4'-(alpha-

methylbenzylidene)bisphenol.

Methacrylation: The final step involves the ring-opening reaction of the epoxy groups with

methacrylic acid to introduce the polymerizable methacrylate functionalities. This reaction is

typically carried out in the presence of a catalyst, such as a tertiary amine or a chromium

salt.

A generalized workflow for this synthesis is depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bisphenol A diglycidyl ether dimethacrylate | C29H36O8 | CID 15284 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-Depth Technical Guide to Benzylidene
Bismethacrylate Monomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15175744#benzylidene-bismethacrylate-cas-number-
and-chemical-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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